Cas no 23429-89-2 (5H-Thiazolo[3,2-a]pyrimidin-5-one,7-methyl-3-(4-methylphenyl)-)

5H-Thiazolo[3,2-a]pyrimidin-5-one,7-methyl-3-(4-methylphenyl)- structure
23429-89-2 structure
Product Name:5H-Thiazolo[3,2-a]pyrimidin-5-one,7-methyl-3-(4-methylphenyl)-
CAS No:23429-89-2
MF:C14H12N2OS
MW:256.322881698608
CID:288598
PubChem ID:319067
Update Time:2025-04-19

5H-Thiazolo[3,2-a]pyrimidin-5-one,7-methyl-3-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 5H-Thiazolo[3,2-a]pyrimidin-5-one,7-methyl-3-(4-methylphenyl)-
    • 7-methyl-3-(4-methylphenyl)-[1,3]thiazolo[3,2-a]pyrimidin-5-one
    • 3-(4-methylphenyl)-7-methyl-5H-thiazolo< 3,2-a> pyrimidin-5-one
    • 7-methyl-3-(4-methylphenyl)-4-hydro-1,3-thiazolino[3,2-a]pyrimidin-5-one
    • 7-methyl-3-p-tolyl-thiazolo[3,2-a]pyrimidin-5-one
    • 7-Methyl-3-p-tolyl-thiazolo< 3,2-a> pyrimidin-5-on
    • AC1L7ZFC
    • NSC260552
    • ST095242
    • DTXSID30312683
    • NSC-260552
    • AKOS024286599
    • 23429-89-2
    • Inchi: 1S/C14H12N2OS/c1-9-3-5-11(6-4-9)12-8-18-14-15-10(2)7-13(17)16(12)14/h3-8H,1-2H3
    • InChI Key: PHLMNWBUFVBVJA-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C=CC(C)=CC=2)N2C(C=C(C)N=C12)=O

Computed Properties

  • Exact Mass: 256.06716
  • Monoisotopic Mass: 256.06703418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 470
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 58Ų

Experimental Properties

  • PSA: 32.67
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